Cas no 874208-84-1 (m-PEG4-CH2-acid)

• Product Name: m-PEG4-CH2-acid
• CAS No: 874208-84-1
• MF: C₁₁H₂₂O₆
• MW: 250.288784503937
• CID: 2950690
• PubChem ID: 57890900
• Update Time: 2025-06-30

m-PEG4-CH2-acid Chemical and Physical Properties

Names and Identifiers

• 三甘醇单甲醚丁酸
• m-PEG4-(CH2)3-acid
• m-PEG4-CH2-acid
• 4-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]butanoic acid
• 4-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-butyric acid
• 2,5,8,11-Tetraoxapentadecan-15-oic acid (9CI)
• 2,5,8,11-tetraoxapentadecan-15-oic acid
• C70300
• DA-65647
• BP-22992
• SCHEMBL915377
• AKOS040742018
• HY-140507
• MS-23540
• CS-0114436
• 874208-84-1
• HKQFGVZYAYHZJS-UHFFFAOYSA-N

• Inchi： 1S/C11H22O6/c1-14-5-6-16-9-10-17-8-7-15-4-2-3-11(12)13/h2-10H2,1H3,(H,12,13)
• InChI Key： HKQFGVZYAYHZJS-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOC)CCCC(=O)O

Computed Properties

• Exact Mass: 250.14163842g/mol
• Monoisotopic Mass: 250.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 74.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids

Additional information on m-PEG4-CH2-acid

Introduction to m-PEG4-CH2-acid (CAS No. 874208-84-1) in Modern Chemical and Biomedical Applications

M-PEG4-CH2-acid, chemically known by its CAS number 874208-84-1, represents a significant advancement in the field of polyethylene glycol (PEG)-based derivatives. This compound, featuring a molecular structure composed of a PEG4 chain terminated with a carboxylic acid group, has garnered considerable attention due to its versatile applications in pharmaceuticals, biotechnology, and material science. The integration of PEG units with functional acid moieties enhances its utility in drug delivery systems, biomaterials, and diagnostic tools.

The unique properties of m-PEG4-CH2-acid stem from the combination of its hydrophilic PEG backbone and the reactive carboxylic acid end group. The PEG moiety is renowned for its ability to improve solubility, reduce immunogenicity, and prolong circulation time in biological systems. These characteristics make it an invaluable component in the development of biopharmaceutical formulations. Meanwhile, the carboxylic acid group provides a reactive site for further chemical modifications, enabling the synthesis of complex conjugates and polymers.

In recent years, research has highlighted the potential of m-PEG4-CH2-acid in cancer therapy. Studies have demonstrated that PEGylated drugs can evade immune system recognition, thereby increasing their bioavailability and therapeutic efficacy. The carboxylic acid functionality allows for conjugation with cytotoxic agents or targeting ligands, enhancing the specificity of drug delivery to tumor cells. For instance, recent advancements in nanoparticle-based drug delivery systems have leveraged m-PEG4-CH2-acid to create stable and efficient carriers for chemotherapy medications.

Beyond oncology, m-PEG4-CH2-acid has found applications in regenerative medicine. Its biocompatibility and ability to form hydrogels make it suitable for tissue engineering scaffolds. Researchers have utilized this compound to develop porous matrices that support cell adhesion and growth, promoting wound healing and organ regeneration. The carboxylic acid group can be exploited to covalently bind growth factors or cytokines, creating smart biomaterials that release therapeutic agents in response to biological cues.

The field of diagnostics has also benefited from the incorporation of m-PEG4-CH2-acid. Its water solubility and stability under various conditions make it an excellent candidate for contrast agents in magnetic resonance imaging (MRI). Additionally, the carboxylic acid moiety facilitates the attachment of antibodies or antigens, enabling the development of highly sensitive biosensors for disease detection. Recent studies have shown promising results in using PEGylated probes for early-stage cancer diagnosis, improving diagnostic accuracy and patient outcomes.

In the realm of material science, m-PEG4-CH2-acid contributes to the development of advanced polymers with tailored properties. Its incorporation into polymeric matrices enhances flexibility and biodegradability, making it useful for coatings and films in medical devices. The carboxylic acid group allows for cross-linking with other polymers or small molecules, creating hybrid materials with enhanced mechanical strength and functional properties. These innovations are particularly relevant in the design of next-generation biomedical implants.

The synthesis of m-PEG4-CH2-acid involves well-established chemical methodologies that ensure high purity and yield. The process typically involves polymerization techniques such as ring-opening polymerization (ROP) followed by functionalization at the end groups. Advances in synthetic chemistry have enabled the production of monodisperse PEG chains with precise molecular weights, further optimizing the performance of m-PEG4-CH2-acid-based products.

Economic considerations also play a crucial role in the adoption of m-PEG4-CH2-acid. While initial production costs may be relatively high due to the complexity of synthesis and purification, large-scale manufacturing has significantly reduced expenses over time. This cost-effectiveness has made it more accessible for industrial applications without compromising on quality or performance. As demand grows across various sectors, economies of scale are expected to drive further reductions in production costs.

The regulatory landscape surrounding m-PEG4-CH2-acid is another critical factor influencing its widespread use. Regulatory agencies such as the FDA and EMA have stringent guidelines for pharmaceutical-grade PEG compounds to ensure safety and efficacy. Compliance with these regulations is essential for manufacturers seeking approval for their products in therapeutic markets. Recent updates to regulatory frameworks have streamlined approval processes for novel PEG-based derivatives like m-PEG4-CH2-acid, fostering innovation while maintaining high standards.

In conclusion, m-PEG4-CH2-acid (CAS No. 874208-84-1) stands as a cornerstone compound in modern chemical and biomedical research due to its multifaceted applications. Its unique combination of hydrophilicity from PEG units and reactivity from carboxylic acid end groups makes it indispensable in drug delivery systems, biomaterials, diagnostics, and advanced polymers. As research continues to uncover new possibilities for this versatile compound, its role is poised to expand even further into uncharted territories within science and medicine.